Cas no 2172061-48-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxy-2-methylpropanoic acid
• CAS No: 2172061-48-0
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 5896856
• PubChem ID: 165537118
• Update Time: 2025-08-03

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxy-2-methylpropanoic acid
• EN300-1514146
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-hydroxy-2-methylpropanoic acid
• 2172061-48-0

• Inchi： 1S/C23H26N2O7/c1-23(30,21(27)28)13-25-20(26)19(31-2)11-24-22(29)32-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19,30H,11-13H2,1-2H3,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： GCONEDBIVPQACO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(C(=O)O)(C)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.17400117g/mol
• Monoisotopic Mass: 442.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 134Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxy-2-methylpropanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxy-2-methylpropanoic Acid (CAS No. 2172061-48-0)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxy-2-methylpropanoic acid, identified by its CAS number 2172061-48-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which include a fluoren-9-ylmethoxycarbonyl moiety and multiple amide and hydroxyl functionalities. The presence of these groups contributes to its unique chemical properties and potential biological interactions. Specifically, the fluoren-9-ylmethoxycarbonyl group is known for its stability and ability to enhance the solubility and bioavailability of attached molecules, which is a critical factor in drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxy-2-methylpropanoic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its structural features suggest that it may interact with biological targets in a manner that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its ability to serve as a precursor in the synthesis of more complex pharmacophores. The amide and hydroxyl groups provide multiple sites for chemical modification, allowing researchers to tailor its properties for specific applications. For instance, derivatives of this compound have been explored as potential inhibitors of proteases that are implicated in the degradation of extracellular matrix proteins, which is relevant to conditions such as osteoporosis and wound healing.

The fluoren-9-ylmethoxycarbonyl group also plays a crucial role in the compound's interactions with biological systems. Fluorene derivatives are known for their ability to enhance the binding affinity and selectivity of drug candidates. This property makes 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxy-2-methylpropanoic acid an attractive candidate for further development as an active pharmaceutical ingredient (API).

Recent studies have highlighted the compound's potential in the context of cancer therapy. Researchers have demonstrated that derivatives of this molecule can selectively target cancer cells by inhibiting key signaling pathways that promote tumor growth and survival. The ability to modulate these pathways without affecting normal cells is a significant advantage in oncology research. Additionally, the compound's stability under various physiological conditions enhances its suitability for clinical applications.

In the realm of drug discovery, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-hydroxy-2-methylpropanoic acid has been used as a building block in the synthesis of novel inhibitors targeting enzymes such as kinases and phosphatases. These enzymes are often overexpressed or dysregulated in diseases like cancer and inflammation, making them attractive targets for therapeutic intervention. The compound's structural flexibility allows chemists to modify its core framework while retaining its bioactive properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct its complex structure. These methods highlight the importance of cutting-edge synthetic chemistry in developing novel bioactive molecules.

The pharmacokinetic properties of 3-3-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)-2-methoxypropanamido- 2-hydroxy- 2 -methylpropanoic acid are also subjects of ongoing research. Studies have shown that modifications to its molecular structure can significantly impact its absorption, distribution, metabolism, excretion (ADME) profiles. Optimizing these parameters is essential for developing effective drugs that can reach target tissues at appropriate concentrations.

In conclusion, 3- 3-({(9H-fluorenylmethoxycarbonyl)}amino)- 2- methoxypropanamido- 2-hydroxy- 2 -methylpropanoic acid (CAS No. 2172061 -48 -0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutics. As research continues, it is likely that new applications and derivatives will emerge, further solidifying its importance in medicinal chemistry.